![molecular formula C22H28N2 B4893702 3-[(3,5-dimethyl-1-piperidinyl)methyl]-9-ethyl-9H-carbazole](/img/structure/B4893702.png)
3-[(3,5-dimethyl-1-piperidinyl)methyl]-9-ethyl-9H-carbazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[(3,5-dimethyl-1-piperidinyl)methyl]-9-ethyl-9H-carbazole, also known as DMCM, is a synthetic compound that belongs to the carbazole family. It has been extensively studied for its potential use in the treatment of various neurological disorders.
Scientific Research Applications
3-[(3,5-dimethyl-1-piperidinyl)methyl]-9-ethyl-9H-carbazole has been extensively studied for its potential use in the treatment of various neurological disorders such as anxiety, epilepsy, and drug addiction. It has been shown to have anxiolytic, anticonvulsant, and sedative effects in animal models. This compound has also been shown to reduce drug-seeking behavior in rats, suggesting its potential use in the treatment of drug addiction.
Mechanism of Action
3-[(3,5-dimethyl-1-piperidinyl)methyl]-9-ethyl-9H-carbazole acts as a positive allosteric modulator of the GABAA receptor, which is the main inhibitory neurotransmitter in the brain. It enhances the binding of GABA to the receptor, leading to increased chloride ion influx and hyperpolarization of the neuronal membrane. This results in the inhibition of neuronal activity, leading to its anxiolytic, anticonvulsant, and sedative effects.
Biochemical and Physiological Effects:
This compound has been shown to increase the binding of GABA to the GABAA receptor, resulting in increased chloride ion influx and hyperpolarization of the neuronal membrane. This leads to decreased neuronal activity, resulting in its anxiolytic, anticonvulsant, and sedative effects. This compound has also been shown to reduce drug-seeking behavior in rats, suggesting its potential use in the treatment of drug addiction.
Advantages and Limitations for Lab Experiments
3-[(3,5-dimethyl-1-piperidinyl)methyl]-9-ethyl-9H-carbazole has several advantages for lab experiments. It is easy to synthesize, and its effects on the GABAA receptor have been extensively studied. However, this compound has some limitations as well. It has a short half-life, and its effects on different subtypes of the GABAA receptor are not well understood. Additionally, this compound has been shown to have some adverse effects, such as respiratory depression and muscle relaxation.
Future Directions
There are several future directions for the study of 3-[(3,5-dimethyl-1-piperidinyl)methyl]-9-ethyl-9H-carbazole. One direction is to further investigate its potential use in the treatment of drug addiction. Another direction is to study its effects on different subtypes of the GABAA receptor. Additionally, the development of new this compound analogs with improved pharmacokinetic properties and selectivity for specific GABAA receptor subtypes could lead to the development of new drugs for the treatment of neurological disorders.
Conclusion:
In conclusion, this compound is a synthetic compound that has been extensively studied for its potential use in the treatment of various neurological disorders. Its mechanism of action involves the positive allosteric modulation of the GABAA receptor, leading to its anxiolytic, anticonvulsant, and sedative effects. This compound has several advantages for lab experiments, but it also has some limitations. There are several future directions for the study of this compound, including its potential use in the treatment of drug addiction and the development of new this compound analogs with improved pharmacokinetic properties and selectivity for specific GABAA receptor subtypes.
Synthesis Methods
3-[(3,5-dimethyl-1-piperidinyl)methyl]-9-ethyl-9H-carbazole can be synthesized using a multistep process that involves the reaction of 9-ethylcarbazole with 3,5-dimethylpiperidine and formaldehyde. The resulting product is then purified using column chromatography to obtain pure this compound. This synthesis method has been used in several studies to produce this compound for research purposes.
properties
IUPAC Name |
3-[(3,5-dimethylpiperidin-1-yl)methyl]-9-ethylcarbazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H28N2/c1-4-24-21-8-6-5-7-19(21)20-12-18(9-10-22(20)24)15-23-13-16(2)11-17(3)14-23/h5-10,12,16-17H,4,11,13-15H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OWFDFCVDGQSEPP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=C(C=C(C=C2)CN3CC(CC(C3)C)C)C4=CC=CC=C41 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H28N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.